Cas no 878699-36-6 (2-({1-4-(propan-2-yl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)-N-(4-sulfamoylphenyl)acetamide)

• Product Name: 2-({1-4-(propan-2-yl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)-N-(4-sulfamoylphenyl)acetamide
• CAS No: 878699-36-6
• MF: C₁₈H₂₀N₆O₃S₂
• MW: 432.519800186157
• CID: 5448367
• PubChem ID: 6491256
• Update Time: 2025-06-13

2-({1-4-(propan-2-yl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)-N-(4-sulfamoylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 878699-36-6
• VU0507833-1
• 2-({1-[4-(propan-2-yl)phenyl]-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)-N-(4-sulfamoylphenyl)acetamide
• F3040-3637
• 2-({1-[4-(propan-2-yl)phenyl]-1H-tetrazol-5-yl}sulfanyl)-N-(4-sulfamoylphenyl)acetamide
• AKOS000739241
• 2-[1-(4-propan-2-ylphenyl)tetrazol-5-yl]sulfanyl-N-(4-sulfamoylphenyl)acetamide
• 2-((1-(4-isopropylphenyl)-1H-tetrazol-5-yl)thio)-N-(4-sulfamoylphenyl)acetamide
• STK337871
• N-[4-(Aminosulfonyl)phenyl]-2-[[1-[4-(1-methylethyl)phenyl]-1H-tetrazol-5-yl]thio]acetamide
• 2-({1-4-(propan-2-yl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)-N-(4-sulfamoylphenyl)acetamide

• Inchi： 1S/C18H20N6O3S2/c1-12(2)13-3-7-15(8-4-13)24-18(21-22-23-24)28-11-17(25)20-14-5-9-16(10-6-14)29(19,26)27/h3-10,12H,11H2,1-2H3,(H,20,25)(H2,19,26,27)
• InChI Key： WJJUBAQZTKMKMS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(N)(=O)=O)C=C1)(=O)CSC1N(C2=CC=C(C(C)C)C=C2)N=NN=1

Computed Properties

• Exact Mass: 432.10383087g/mol
• Monoisotopic Mass: 432.10383087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 167Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.87±0.12(Predicted)

Additional information on 2-({1-4-(propan-2-yl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)-N-(4-sulfamoylphenyl)acetamide

Research Briefing on 2-({1-4-(propan-2-yl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)-N-(4-sulfamoylphenyl)acetamide (CAS: 878699-36-6)

Recent studies on the compound 2-({1-4-(propan-2-yl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)-N-(4-sulfamoylphenyl)acetamide (CAS: 878699-36-6) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique tetrazole and sulfonamide functional groups, has demonstrated promising activity in targeting specific biochemical pathways, particularly those involved in inflammatory and oncogenic processes.

The synthesis and characterization of 878699-36-6 have been detailed in several recent publications, emphasizing its structural stability and bioavailability. Advanced spectroscopic techniques, including NMR and mass spectrometry, have confirmed the compound's purity and molecular configuration, which are critical for its pharmacological efficacy. Furthermore, computational modeling studies have provided insights into its binding affinity with target proteins, suggesting a mechanism of action involving the inhibition of key enzymatic activities.

In vitro and in vivo studies have revealed that 2-({1-4-(propan-2-yl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)-N-(4-sulfamoylphenyl)acetamide exhibits significant anti-inflammatory and anti-proliferative effects. For instance, in models of rheumatoid arthritis, the compound reduced cytokine production and synovial inflammation. Similarly, in cancer cell lines, it induced apoptosis and inhibited cell cycle progression, particularly in tumors with overexpression of sulfonamide-sensitive pathways.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing off-target effects. Current research is focused on derivatization strategies to enhance its selectivity and reduce potential toxicity. Collaborative efforts between academic and industrial researchers are underway to advance this compound into preclinical trials, with the aim of developing a new class of therapeutics for inflammatory diseases and cancer.

In conclusion, 2-({1-4-(propan-2-yl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)-N-(4-sulfamoylphenyl)acetamide represents a compelling candidate for further investigation in the chemical biology and pharmaceutical sectors. Its dual functionality and demonstrated bioactivity underscore the importance of continued research to unlock its full therapeutic potential.